Cas no 101231-85-0 (Pyrido[2,3-d]pyrimidin-4(3H)-one,2-[2-(3,4,5-trimethoxyphenyl)ethenyl]-)

Pyrido[2,3-d]pyrimidin-4(3H)-one,2-[2-(3,4,5-trimethoxyphenyl)ethenyl]- structure
101231-85-0 structure
Product Name:Pyrido[2,3-d]pyrimidin-4(3H)-one,2-[2-(3,4,5-trimethoxyphenyl)ethenyl]-
CAS No:101231-85-0
MF:C18H17N3O4
MW:339.345284223557
CID:153638
PubChem ID:135754400
Update Time:2025-04-19

Pyrido[2,3-d]pyrimidin-4(3H)-one,2-[2-(3,4,5-trimethoxyphenyl)ethenyl]- Chemical and Physical Properties

Names and Identifiers

    • Pyrido[2,3-d]pyrimidin-4(3H)-one,2-[2-(3,4,5-trimethoxyphenyl)ethenyl]-
    • Pyrido[2,3-d]pyrimidin-4(1H)-one,2-[2-(3,4,5-trimethoxyphenyl)ethenyl]- (9CI)
    • 2-[(E)-2-(3,4,5-trimethoxyphenyl)ethenyl]-1H-pyrido[2,3-d]pyrimidin-4-one
    • Pyrido(2,3-d)pyrimidin-4(1H)-one, 2-(2-(3,4,5-trimethoxyphenyl)ethenyl)-
    • Pyrido(2,3-d)pyrimidin-4(3H)-one, 2-(3,4,5-trimethoxystyryl)-
    • 2-(3,4,5-Trimethoxystyryl)pyrido(2,3-d)pyrimidin-4(3H)-one
    • 101231-85-0
    • Inchi: 1S/C18H17N3O4/c1-23-13-9-11(10-14(24-2)16(13)25-3)6-7-15-20-17-12(18(22)21-15)5-4-8-19-17/h4-10H,1-3H3,(H,19,20,21,22)/b7-6+
    • InChI Key: VTSHYLYJDMFLOW-VOTSOKGWSA-N
    • SMILES: O(C)C1C(=CC(/C=C/C2=NC3=C(C=CC=N3)C(N2)=O)=CC=1OC)OC

Computed Properties

  • Exact Mass: 339.12201
  • Monoisotopic Mass: 339.12190603g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 522
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 82Ų

Experimental Properties

  • PSA: 82.04
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